Cas no 2229160-20-5 (1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine)

• Product Name: 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine
• CAS No: 2229160-20-5
• MF: C₁₂H₁₇N₃S
• MW: 235.348480939865
• CID: 5868304
• PubChem ID: 165654236
• Update Time: 2025-07-25

1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine
• EN300-1762451
• 2229160-20-5
• 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine

• Inchi： 1S/C12H17N3S/c1-8-9(11(2,3)12(13)4-5-12)15-6-7-16-10(15)14-8/h6-7H,4-5,13H2,1-3H3
• InChI Key： DHZTZNLCYNNKJJ-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2C(C)(C)C1(CC1)N

Computed Properties

• Exact Mass: 235.11431873g/mol
• Monoisotopic Mass: 235.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine

Comprehensive Overview of 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine (CAS No. 2229160-20-5)

The compound 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine, identified by its CAS number 2229160-20-5, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique imidazo[2,1-b][1,3]thiazole core and cyclopropylamine moiety, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

In recent years, the demand for novel heterocyclic compounds like 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine has surged, driven by the need for innovative therapeutics. The imidazo[2,1-b][1,3]thiazole scaffold is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. This has led to increased interest in optimizing such structures for enhanced efficacy and reduced side effects. The incorporation of a cyclopropylamine group further enhances the molecule's potential, as this moiety is often associated with improved metabolic stability and binding affinity.

The synthesis and characterization of CAS No. 2229160-20-5 involve sophisticated organic chemistry techniques, including multi-step reactions and advanced spectroscopic analysis. The compound's purity and stability are critical factors in its application, particularly in preclinical studies. Researchers are exploring its potential as a lead compound in the development of new drugs, with a focus on its mechanism of action and pharmacokinetic profile. The growing body of literature on imidazo[2,1-b][1,3]thiazole derivatives underscores the importance of this chemical class in modern drug design.

One of the key advantages of 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine is its modular structure, which allows for facile derivatization. This flexibility enables medicinal chemists to fine-tune the compound's properties, such as solubility, bioavailability, and target engagement. The 6-methyl substitution on the imidazo[2,1-b][1,3]thiazole ring is particularly noteworthy, as it may influence the compound's electronic and steric properties, thereby affecting its interaction with biological targets.

From a commercial perspective, CAS No. 2229160-20-5 is of interest to pharmaceutical companies and research institutions engaged in high-throughput screening and hit-to-lead optimization. The compound's potential applications span a wide range of therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. Its unique combination of a cyclopropylamine and imidazo[2,1-b][1,3]thiazole scaffold makes it a promising candidate for further investigation.

In the context of current trends, the search for novel small molecules with improved drug-like properties remains a top priority in the pharmaceutical industry. 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine aligns with this trend, offering a balance of structural novelty and functional versatility. Researchers are also exploring its potential in combination therapies, where it may synergize with other agents to enhance therapeutic outcomes.

The environmental and safety profiles of CAS No. 2229160-20-5 are also under scrutiny, as regulatory requirements for new chemical entities become increasingly stringent. Preliminary data suggest that the compound exhibits favorable stability under standard storage conditions, making it suitable for long-term studies. However, comprehensive toxicological assessments are necessary to fully evaluate its safety profile.

In conclusion, 1-(2-{6-Methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)cyclopropan-1-amine (CAS No. 2229160-20-5) represents a compelling area of research in the quest for new therapeutic agents. Its unique structural features, combined with its potential bioactivity, position it as a valuable tool for drug discovery. As the scientific community continues to unravel its properties and applications, this compound is poised to make a significant impact in the field of medicinal chemistry.